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Compound of Interest

Compound Name:
4-(2,4-Difluorophenyl)-4-

oxobutanoic acid

Cat. No.: B029106 Get Quote

An In-depth Technical Guide to 4-(2,4-
Difluorophenyl)-4-oxobutanoic acid
This technical guide provides comprehensive safety and handling information for 4-(2,4-
Difluorophenyl)-4-oxobutanoic acid, targeted towards researchers, scientists, and

professionals in drug development. The information is compiled from various Material Safety

Data Sheets (MSDS) and chemical data sources.

Chemical Identification and Properties
4-(2,4-Difluorophenyl)-4-oxobutanoic acid is a laboratory chemical used in scientific

research and development, including the manufacture of other substances.[1] It is also known

as 3-(2,4-Difluorobenzoyl)propanoic acid.[1]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 110931-77-6[1][2]

Molecular Formula C10H8F2O3[1][2]

Molecular Weight 214.17 g/mol [2]

Synonyms 3-(2,4-Difluorobenzoyl)propanoic acid[1]

| Other Identifiers | MFCD00143016[1] |

Table 2: Physical and Chemical Properties

Property Value

Physical State Solid[1]

Color No data available

Odor No data available

Melting Point No data available[1]

pH No data available

| Stability | Stable under normal handling and storage conditions[1] |

Hazard Identification and Classification
The compound is classified as hazardous under the Globally Harmonized System (GHS). It is

crucial to understand these hazards before handling the substance.

Table 3: GHS Hazard Classification
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Classification Code Description

Skin Corrosion/Irritation Skin Irrit. 2
H315 - Causes skin
irritation[1]

Serious Eye Damage/Irritation Eye Irrit. 2A
H319 - Causes serious eye

irritation[1]

| Specific Target Organ Toxicity (Single Exposure) | STOT SE 3 | H335 - May cause respiratory

irritation[1] |

The hazard communication workflow, from identification to protective measures, is crucial for

safe laboratory practice.

Hazard Identification

Precautionary Measures

GHS07 Pictogram Warning Signal Word Hazard Statements
H315: Causes skin irritation
 H319: Causes serious eye irritation
 H335: May cause respiratory irritation

Prevention (P261, P280) Avoid breathing dust
 Wear protective gloves, clothing, and eye protection

Response (P302+P352, P305+P351+P338) If on skin: Wash with plenty of soap and water
 If in eyes: Rinse cautiously with water for several minutes

Click to download full resolution via product page

Caption: Hazard Communication Workflow for 4-(2,4-Difluorophenyl)-4-oxobutanoic acid.

Safety Ratings
Safety ratings from the National Fire Protection Association (NFPA) and the Hazardous

Materials Identification System (HMIS) provide a quick overview of the material's hazards.

Table 4: NFPA and HMIS III Ratings
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Rating System Health Flammability
Reactivity/Physical
Hazard

NFPA 3[1] 0[1] 0[1]

| HMIS III | 2[1] | 0[1] | 0[1] |

NFPA Health Hazard 3: Short exposure could cause serious temporary or residual injury.[1]

HMIS Health Hazard 2: Temporary or minor injury may occur.[1]

Flammability/Fire Hazard 0: Materials that will not burn.[1]

Reactivity/Physical Hazard 0: Normally stable, even under fire exposure conditions, and not

reactive with water.[1]

Handling, Storage, and Exposure Controls
Proper handling and storage procedures are essential to minimize risk.

Engineering Controls: Use only outdoors or in a well-ventilated area.[1] Emergency eye

wash fountains and safety showers should be readily available.[1]

Handling Practices: Avoid breathing dust, mist, or spray.[1] Avoid contact with skin and eyes.

[1] Do not eat, drink, or smoke when using this product, and wash hands thoroughly after

handling.[1]

Personal Protective Equipment:

Eye/Face Protection: Wear chemical goggles or safety glasses.[1] A face shield is also

recommended.[1]

Skin Protection: Wear protective gloves and suitable protective clothing.[1]

Respiratory Protection: If ventilation is inadequate, wear respiratory protection.[1]

Conditions: Store in a dry, cool, and well-ventilated area.[1]
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Container: Keep the container tightly closed when not in use.[1]

Special Requirements: The substance is hygroscopic; keep contents under an inert gas.[1]

Incompatible Materials: Avoid strong oxidizing agents.[1]

First Aid Measures
In case of exposure, follow these first aid protocols immediately.

Route of Exposure

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration. Wash with plenty of soap and water. Rinse eyes for at least 15 minutes.

Remove contact lenses if possible.
Do NOT induce vomiting.
Rinse mouth with water.

Seek Medical Advice/Attention

Click to download full resolution via product page

Caption: First Aid Response Workflow for Accidental Exposure.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1] If

breathing has stopped, provide artificial respiration. Seek medical attention.[1]

Skin Contact: Wash the affected area with plenty of soap and water and get medical advice.

[1]

Eye Contact: Immediately flush eyes with water for at least 15 minutes.[1] Remove contact

lenses if present and easy to do so. Continue rinsing and seek medical attention.[1]
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Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water and never give anything

by mouth to an unconscious person.[1] Get medical advice.[1]

Experimental Protocols
While specific experimental protocols for 4-(2,4-Difluorophenyl)-4-oxobutanoic acid are not

detailed in the provided safety sheets, a plausible synthesis method is the Friedel–Crafts

acylation. This reaction is a standard method for preparing aryl ketones.

This protocol is a representative example and should be adapted and optimized by qualified

chemists.

Reaction Setup: In a three-necked flask equipped with a stirrer, dropping funnel, and a gas

outlet connected to a scrubber (to neutralize HCl gas), add anhydrous aluminum chloride

(AlCl₃, 1.2 equivalents) to a suitable anhydrous solvent (e.g., dichloromethane or 1,2-

dichloroethane).

Reagent Addition: Cool the suspension in an ice bath. Slowly add succinic anhydride (1.0

equivalent) to the mixture while stirring.

Substrate Addition: Once the succinic anhydride has complexed with the Lewis acid, add

1,3-difluorobenzene (1.1 equivalents) dropwise from the dropping funnel, maintaining the

temperature below 10°C.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for several hours until the reaction is complete (monitored by TLC or

LC-MS).

Workup: Carefully quench the reaction by pouring it into a mixture of crushed ice and

concentrated hydrochloric acid. This will decompose the aluminum complex.

Extraction: Separate the organic layer. Extract the aqueous layer with the solvent (e.g.,

dichloromethane) two more times.

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by
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recrystallization or column chromatography to yield 4-(2,4-Difluorophenyl)-4-oxobutanoic
acid.

Caption: Synthesis via Friedel–Crafts Acylation.

Toxicological and Ecological Information
Toxicological Effects: The primary known effects are irritation to the skin, eyes, and

respiratory system.[1] Specific data on acute toxicity (LD50/LC50), carcinogenicity, and

reproductive toxicity are not classified or available in the reviewed documents.[1]

Ecological Information: Data on the environmental impact of this substance is limited. It is

advised to avoid release into the environment.[1]

This guide is intended for informational purposes and should not replace a thorough review of

the official Safety Data Sheet (SDS) provided by the supplier. Always adhere to good laboratory

practices and consult with safety professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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